Cas no 54757-46-9 (9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid)

• Product Name: 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid
• CAS No: 54757-46-9
• CID: 2710160
• PubChem ID: 5284513
• Update Time: 2025-06-25

9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8-Nonatetraenoic acid, 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-
• 9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-2,4,6,8-nonatetraenoic acid
• 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid

Additional information on 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid

Comprehensive Overview of 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid (CAS No. 54757-46-9)

The compound 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid, identified by its CAS No. 54757-46-9, is a structurally complex organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of polyunsaturated fatty acid derivatives, which are known for their diverse biological activities. The presence of conjugated double bonds and aromatic methoxy groups in its structure makes it a subject of interest for studies related to anti-inflammatory properties, metabolic regulation, and cell signaling pathways.

In recent years, the scientific community has shown growing interest in natural product derivatives and their potential therapeutic applications. 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid is no exception, as researchers explore its role in modulating enzyme activity and receptor binding. Its unique chemical structure, featuring a methoxy-substituted aromatic ring and a polyene chain, suggests potential interactions with biological targets such as PPARs (Peroxisome Proliferator-Activated Receptors) and COX (Cyclooxygenase) enzymes, which are critical in inflammation and metabolic diseases.

The synthesis of CAS No. 54757-46-9 involves multi-step organic reactions, including Wittig olefination and aromatic substitution, to achieve the desired conjugation and functional group arrangement. This process highlights the compound's relevance in medicinal chemistry and drug design, where precise control over molecular architecture is essential for optimizing bioactivity. Additionally, its stability under physiological conditions makes it a candidate for further in vitro and in vivo studies.

From an industrial perspective, 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid is also being investigated for its potential applications in cosmeceuticals and nutraceuticals. The compound's ability to influence skin cell proliferation and oxidative stress responses aligns with current trends in anti-aging research and dermatological health. Consumers and researchers alike are increasingly searching for natural alternatives to synthetic additives, and this compound's plant-derived origins (if applicable) could position it as a viable option.

Environmental and safety profiles of CAS No. 54757-46-9 are also under scrutiny, particularly in light of global regulations on green chemistry and sustainable sourcing. The compound's biodegradability and low toxicity, as suggested by preliminary data, could make it a preferred choice for eco-friendly formulations. This aligns with the broader shift toward sustainable pharmaceuticals and green manufacturing practices, which are highly searched topics in academic and industrial circles.

In conclusion, 9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid represents a fascinating intersection of chemistry, biology, and material science. Its multifaceted applications—from drug development to cosmetic innovation—underscore its potential to address some of the most pressing challenges in modern science. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutic agents and functional ingredients.